(2E)-1-(8-methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)-3-(4-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C24H23N3O3/c1-16-5-11-21-20(15-16)19-3-2-4-22-24(19)26(21)14-13-25(22)23(28)12-8-17-6-9-18(10-7-17)27(29)30/h5-12,15,22H,2-4,13-14H2,1H3/b12-8+
• InChI Key: OWHYNVCLWZBERX-XYOKQWHBSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N3CCN(C4C3=C2CCC4)C(=O)C=CC5=CC=C(C=C5)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC2=C(C=C1)N3CCN(C4C3=C2CCC4)C(=O)/C=C/C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol

Description

(2E)-1-(8-methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one is a complex organic compound with a unique structure that includes a pyrazino[3,2,1-jk]carbazole core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-1-(8-methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one typically involves multi-step organic reactions. One common approach is the condensation of a suitable carbazole derivative with an appropriate acrylate compound under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

(2E)-1-(8-methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum oxide.

Solvents: Dichloromethane, ethanol, acetonitrile.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction could produce amine derivatives .

Scientific Research Applications

(2E)-1-(8-methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of (2E)-1-(8-methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Carbazole derivatives: Compounds with similar core structures but different functional groups.

Acrylate derivatives: Compounds with similar acrylate moieties but different core structures.

Uniqueness

(2E)-1-(8-methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one is unique due to its specific combination of functional groups and core structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.